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Compound of Interest

Compound Name: Diethyl isobutylmalonate

Cat. No.: B158218 Get Quote

An In-depth Technical Guide to the Safety and Handling of Diethyl Isobutylmalonate

For Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive overview of the safety, handling, and emergency

procedures for diethyl isobutylmalonate (CAS No. 10203-58-4). The information is compiled

from safety data sheets and chemical databases to ensure researchers can work with this

compound safely and effectively.

Chemical Identification and Properties
Diethyl isobutylmalonate is a branched-chain malonate ester primarily used as an

intermediate in pharmaceutical synthesis.[1]

Table 1: Chemical and Physical Properties of Diethyl Isobutylmalonate
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Property Value Source(s)

IUPAC Name
diethyl 2-(2-

methylpropyl)propanedioate
[2]

CAS Number 10203-58-4 [2][3][4]

Molecular Formula C₁₁H₂₀O₄ [1][2][4]

Molecular Weight 216.27 g/mol [1][2][3]

Appearance
Colorless to pale yellow

liquid/oil
[3][4]

Boiling Point 225 °C [1][4]

Flash Point 103.1 °C [3]

Density 0.97 g/cm³ [3]

Vapor Pressure 0.0167 mmHg at 25°C [3]

Solubility

Immiscible in water; Slightly

soluble in chloroform and

methanol

[3][4]

Hazard Identification and Classification
The primary health hazard associated with diethyl isobutylmalonate is acute oral toxicity.[2]

[3] It is classified as Harmful if swallowed.[2][3]

Table 2: GHS Hazard Classification for Diethyl Isobutylmalonate

Hazard Class Category
Hazard
Statement

Pictogram Signal Word

Acute Toxicity,

Oral
Category 4

H302: Harmful if

swallowed

GHS07

(Exclamation

Mark)

Warning

Source:[2][3]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 10 Tech Support

https://pubchem.ncbi.nlm.nih.gov/compound/Diethyl-isobutylmalonate
https://pubchem.ncbi.nlm.nih.gov/compound/Diethyl-isobutylmalonate
https://www.chemicalbook.com/msds/diethyl-isobutylmalonate.pdf
https://assets.thermofisher.com/DirectWebViewer/private/document.aspx?prd=ALFAAL09202~~PDF~~MTR~~CGV4~~EN~~2025-09-19%2018:05:52~~Diethyl%20isobutylmalonate~~
https://www.benchchem.com/product/b1296581
https://pubchem.ncbi.nlm.nih.gov/compound/Diethyl-isobutylmalonate
https://assets.thermofisher.com/DirectWebViewer/private/document.aspx?prd=ALFAAL09202~~PDF~~MTR~~CGV4~~EN~~2025-09-19%2018:05:52~~Diethyl%20isobutylmalonate~~
https://www.benchchem.com/product/b1296581
https://pubchem.ncbi.nlm.nih.gov/compound/Diethyl-isobutylmalonate
https://www.chemicalbook.com/msds/diethyl-isobutylmalonate.pdf
https://www.chemicalbook.com/msds/diethyl-isobutylmalonate.pdf
https://assets.thermofisher.com/DirectWebViewer/private/document.aspx?prd=ALFAAL09202~~PDF~~MTR~~CGV4~~EN~~2025-09-19%2018:05:52~~Diethyl%20isobutylmalonate~~
https://www.benchchem.com/product/b1296581
https://assets.thermofisher.com/DirectWebViewer/private/document.aspx?prd=ALFAAL09202~~PDF~~MTR~~CGV4~~EN~~2025-09-19%2018:05:52~~Diethyl%20isobutylmalonate~~
https://www.chemicalbook.com/msds/diethyl-isobutylmalonate.pdf
https://www.chemicalbook.com/msds/diethyl-isobutylmalonate.pdf
https://www.chemicalbook.com/msds/diethyl-isobutylmalonate.pdf
https://www.chemicalbook.com/msds/diethyl-isobutylmalonate.pdf
https://assets.thermofisher.com/DirectWebViewer/private/document.aspx?prd=ALFAAL09202~~PDF~~MTR~~CGV4~~EN~~2025-09-19%2018:05:52~~Diethyl%20isobutylmalonate~~
https://www.benchchem.com/product/b158218?utm_src=pdf-body
https://pubchem.ncbi.nlm.nih.gov/compound/Diethyl-isobutylmalonate
https://www.chemicalbook.com/msds/diethyl-isobutylmalonate.pdf
https://pubchem.ncbi.nlm.nih.gov/compound/Diethyl-isobutylmalonate
https://www.chemicalbook.com/msds/diethyl-isobutylmalonate.pdf
https://www.benchchem.com/product/b158218?utm_src=pdf-body
https://pubchem.ncbi.nlm.nih.gov/compound/Diethyl-isobutylmalonate
https://www.chemicalbook.com/msds/diethyl-isobutylmalonate.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b158218?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Precautionary Statements:

P264: Wash hands and any exposed skin thoroughly after handling.[3][5]

P270: Do not eat, drink or smoke when using this product.[3][5]

P301+P317: IF SWALLOWED: Get medical help.[3]

P330: Rinse mouth.[3][5]

P501: Dispose of contents/container in accordance with local regulations.[3][5]

Exposure Controls and Personal Protection
Proper engineering controls and personal protective equipment (PPE) are essential to minimize

exposure.

Engineering Controls:

Work in a well-ventilated area.[5]

Use a fume hood to avoid the inhalation of vapors.[1]

Personal Protective Equipment (PPE):

Eye/Face Protection: Wear tightly fitting safety goggles with side-shields conforming to EN

166 (EU) or NIOSH (US) standards.[3]

Skin Protection: Wear nitrile gloves and a flame-resistant lab coat or other impervious

clothing.[1][3] Gloves should be inspected before use, and hands should be washed and

dried after handling.[3]

Respiratory Protection: Under conditions of adequate ventilation, respiratory protection is

typically not required.[4] If exposure limits are exceeded or irritation is experienced, a full-

face respirator should be used.[3]

Caption: PPE Selection Workflow for Handling Diethyl Isobutylmalonate.
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Handling and Storage
Safe Handling: Avoid contact with skin, eyes, and clothing.[4] Do not ingest or inhale.[4]

Ensure adequate ventilation during use.[3] Wash hands thoroughly after handling.[3] Keep

away from incompatible materials such as strong acids, bases, and oxidizing agents.[5][6]

Storage: Keep containers tightly closed in a dry, cool, and well-ventilated place.[4][5]

First Aid Measures
Table 3: First Aid Procedures for Diethyl Isobutylmalonate Exposure

Exposure Route First Aid Procedure Source(s)

Ingestion

Rinse mouth with water. Do

NOT induce vomiting. Never

give anything by mouth to an

unconscious person. Call a

doctor or Poison Control

Center immediately.

[3]

Inhalation

Move the victim into fresh air. If

breathing is difficult, give

oxygen. If not breathing, give

artificial respiration. Consult a

doctor.

[3]

Skin Contact

Take off contaminated clothing

immediately. Wash off with

soap and plenty of water.

Consult a doctor if irritation

develops or persists.

[3]

Eye Contact

Rinse with pure water for at

least 15 minutes, holding the

eyelids apart. Consult a doctor.

[3]

Fire-Fighting and Accidental Release Measures
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Suitable Extinguishing Media: Use dry chemical, carbon dioxide, or alcohol-resistant foam.[3]

Specific Hazards: The product is a combustible liquid.[3] Thermal decomposition can lead to

the release of irritating gases and vapors, such as carbon monoxide and carbon dioxide.[4]

[6] Firefighters should wear a self-contained breathing apparatus (SCBA) and full protective

gear.[3][4]

Accidental Release Measures: In case of a spill, ensure adequate ventilation and remove all

sources of ignition.[3] Personnel should wear appropriate PPE.[3] Absorb the spill with an

inert material, such as vermiculite, sand, or earth, and place it in a suitable container for

disposal as hazardous waste.[1][7]
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Spill Detected

Evacuate Area &
Restrict Access

Don Appropriate PPE
(Goggles, Gloves, Lab Coat)

Ensure Adequate Ventilation
& Remove Ignition Sources

Is Spill Large?

Contain Spill with
Inert Absorbent Material
(e.g., Vermiculite, Sand)

No (Manageable)

Contact Emergency
Response Team

Yes

Collect Absorbed Material
into a Labeled, Sealable

Container for Hazardous Waste

Decontaminate Spill Area
and Dispose of PPE

Procedure Complete

Click to download full resolution via product page

Caption: Spill Response Procedure for Diethyl Isobutylmalonate.
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Stability and Reactivity
Reactivity: No data available.[3]

Chemical Stability: The product is stable under normal storage conditions.[5]

Conditions to Avoid: Avoid sources of ignition.[6]

Incompatible Materials: Strong acids, bases, and oxidizing agents.[5][6]

Hazardous Decomposition Products: Under fire conditions, may decompose to produce

carbon monoxide (CO) and carbon dioxide (CO₂).[6]

Toxicological Information
The toxicological properties of diethyl isobutylmalonate have not been fully investigated.[6]

The primary known toxicological effect is from oral ingestion.

Table 4: Acute Toxicity Data

Route Classification Endpoint Finding Source(s)

Oral Category 4 LD50
Harmful if

swallowed
[2][3]

Inhalation Not Classified - No data available [3]

Dermal Not Classified - No data available [3]

Skin

Corrosion/Irritatio

n

Not Classified - No data available [3]

Serious Eye

Damage/Irritation
Not Classified - No data available [3]

Experimental Protocols
Detailed toxicological studies for diethyl isobutylmalonate are not publicly available.

However, the classification of "Acute Toxicity, Oral, Category 4" is typically determined using
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standardized methodologies, such as those outlined by the Organisation for Economic Co-

operation and Development (OECD).

Methodology for OECD Test Guideline 420: Acute Oral
Toxicity - Fixed Dose Procedure
This protocol is cited as a representative method for determining the acute oral toxicity

classification of a chemical.

Objective: To identify a dose that causes signs of toxicity but not mortality. This allows for

classification and labeling with a high degree of accuracy while minimizing the use of

animals.

Principle: The test involves administering the substance in a stepwise procedure using a set

of defined doses (e.g., 5, 50, 300, and 2000 mg/kg body weight). The starting dose is

selected based on existing information about the substance.

Procedure:

A single animal (typically a female rat) is dosed at the selected starting level.

The animal is observed for signs of toxicity for up to 14 days. Observations include

changes in skin, fur, eyes, and behavior, as well as measurements of body weight.

Outcome of the Sighting Study:

If the animal dies, the main study is conducted at a lower dose level.

If the animal shows clear signs of toxicity, the main study is conducted at the same dose

level.

If the animal shows no signs of toxicity, the next higher dose level is used for the next

animal.

Main Study:

Once the toxic dose range is identified, four additional animals are dosed at that level.
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The number of animals showing signs of toxicity determines the GHS classification. For

Category 4 ("Harmful if swallowed"), this typically corresponds to the 300 mg/kg dose level

causing toxicity but not mortality in the majority of animals.

Data Analysis: The results are evaluated based on mortality and evidence of substance-

related toxicity. This leads to a definitive GHS classification and the associated hazard

statements.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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